Cas no 23452-98-4 (1A,1B-DIHOMO PROSTAGLANDIN E1)
1A,1B-Dihomo Prostaglandin E1 is a synthetic prostaglandin analog derived from the structural modification of Prostaglandin E1 (PGE1). This compound exhibits enhanced stability and biological activity due to the elongation of its carbon chain at positions 1A and 1B. It is primarily utilized in research applications for studying prostaglandin-mediated pathways, including inflammation, vascular regulation, and cellular signaling. The extended alkyl chain improves its lipophilicity, potentially enhancing membrane permeability and prolonging its half-life in biological systems. Researchers value this derivative for its precise modulation of EP receptor interactions, making it a useful tool for investigating prostaglandin pharmacology and therapeutic potential.
1A,1B-DIHOMO PROSTAGLANDIN E1 structure
Product Name:1A,1B-DIHOMO PROSTAGLANDIN E1
CAS No:23452-98-4
MF:C22H38O5
MW:382.53412771225
CID:4642385
PubChem ID:5283099
Update Time:2025-06-11
1A,1B-DIHOMO PROSTAGLANDIN E1 Chemical and Physical Properties
Names and Identifiers
-
- YMDDELUTDBQEMT-QZCLESEGSA-N
- 1a,1b-dihomo PGE1
- 9-oxo-11α,15S-dihydroxy-1a,1b-dihomo-prost-13E-en-1-oic acid
- 9-OXO-11ALPHA,15S-DIHYDROXY-1A,1B-DIHOMO-PROST-13E-EN-1-OIC ACID
- 1A,1B-DIHOMO PROSTAGLANDIN E1
- .alpha.-Dihomoprostaglandin E1
- Cyclopentanenonanoic acid, 3-hydroxy-2-(3-hydroxy-1-octenyl)-5-oxo-, [1R-[1.alpha.,2.beta.(1E,3S),3.alpha.]]-
- SR-01000946346
- 1a,1b-dihomo-Prostaglandin E1
- SR-01000946346-1
- 23452-98-4
- DA-59909
- CS-0140507
- 9-[(1R,2R,3R)-3-hydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopentyl]nonanoic acid
- DTXSID701347931
- 9-oxo-11R,15S-dihydroxy-1a,1b-dihomo-13E-prostaenoic acid
- LMFA03010108
- HY-137584
- 1a,1b-dihomo-PGE1
- PD021260
- AKOS040755129
- HMS3648A20
- 9-{(1R,2R,3R)-3-Hydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-5-oxocyclopentyl}nonanoic acid
- CHEBI:184175
- 1a,1b-Dihomoprostaglandin E1
-
- Inchi: 1S/C22H38O5/c1-2-3-8-11-17(23)14-15-19-18(20(24)16-21(19)25)12-9-6-4-5-7-10-13-22(26)27/h14-15,17-19,21,23,25H,2-13,16H2,1H3,(H,26,27)/b15-14+/t17-,18+,19+,21+/m0/s1
- InChI Key: YMDDELUTDBQEMT-QZCLESEGSA-N
- SMILES: O[C@@H]1CC([C@H](CCCCCCCCC(=O)O)[C@H]1/C=C/[C@H](CCCCC)O)=O
Computed Properties
- Exact Mass: 382.27192431g/mol
- Monoisotopic Mass: 382.27192431g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 15
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 94.8Ų
1A,1B-DIHOMO PROSTAGLANDIN E1 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P912281-1mg |
1a,1b-dihomo Prostaglandin E1 (1a,1b-dihomo PGE1) |
23452-98-4 | 98% | 1mg |
¥1,089.00 | 2022-09-01 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci21738-1mg |
1a,1b-dihomo Prostaglandin E1 |
23452-98-4 | 98% | 1mg |
¥768.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci21738-5mg |
1a,1b-dihomo Prostaglandin E1 |
23452-98-4 | 98% | 5mg |
¥3129.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci21738-10mg |
1a,1b-dihomo Prostaglandin E1 |
23452-98-4 | 98% | 10mg |
¥5556.00 | 2023-09-09 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R123611-1mg |
1a,1b-dihomo Prostaglandin E1,98% |
23452-98-4 | 98% | 1mg |
¥635 | 2023-09-09 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T36219-1 mg |
1a,1b-dihomo Prostaglandin E1 |
23452-98-4 | 1mg |
¥673.00 | 2023-03-20 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T36219-5 mg |
1a,1b-dihomo Prostaglandin E1 |
23452-98-4 | 5mg |
¥3104.00 | 2023-03-20 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T36219-10 mg |
1a,1b-dihomo Prostaglandin E1 |
23452-98-4 | 10mg |
¥5536.00 | 2023-03-20 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T36219-1mg |
1a,1b-dihomo Prostaglandin E1 |
23452-98-4 | 1mg |
¥ 673 | 2023-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T36219-5mg |
1a,1b-dihomo Prostaglandin E1 |
23452-98-4 | 5mg |
¥ 3104 | 2023-09-08 |
1A,1B-DIHOMO PROSTAGLANDIN E1 Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
23452-98-4 (1A,1B-DIHOMO PROSTAGLANDIN E1) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk